N-benzyl-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-benzyl-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-14-7-9-17(10-8-14)27(24,25)22-19-21-16(13-26-19)11-18(23)20-12-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: CVOUFACSMBNPOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

“N-benzyl-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide” is a compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen. They are known to exhibit various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities.

Synthesis Analysis

The synthesis of thiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A series of (2-aminothiazol-4-yl)methylesters were synthesized and investigated for their antitubercular activity.

Molecular Structure Analysis

The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental). The 1H-NMR and 13C-NMR data provide detailed information about the structure of the compound.

Chemical Reactions Analysis

The compound could inhibit the growth of HeLa cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by spectroanalytical data such as 1H-NMR, 13C-NMR, and IR. For instance, the 1H-NMR data provides information about the hydrogen atoms in the compound, while the 13C-NMR data provides information about the carbon atoms.

Mechanism of Action

The mechanism of action of thiazole derivatives is often related to their antimicrobial and anticancer activities. They exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species. In terms of anticancer activity, the synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were evaluated against the oestrogen receptor-positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay.

Future Directions

The future directions in the research of thiazole derivatives like “N-benzyl-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide” could involve further exploration of their antimicrobial and anticancer activities. There is a need for the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer. Furthermore, the work suggests distinctive modes of antibiotic activity of small molecules when used in conjunction with a cell penetrating peptide.